Cas no 1082722-50-6 (1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride)

• Product Name: 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride
• CAS No: 1082722-50-6
• MF: C₁₆H₂₀ClNO₂
• MW: 293.788503646851
• CID: 4570561
• Update Time: 2025-11-05

1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C16H19NO2.ClH/c1-18-14-7-3-5-12(9-14)10-16(17)13-6-4-8-15(11-13)19-2;/h3-9,11,16H,10,17H2,1-2H3;1H
• InChI Key： GWCYVINHOSHPIR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(OC)C=1)C(C1C=CC=C(OC)C=1)N.Cl

Additional information on 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride

Introduction to 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 1082722-50-6)

1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1082722-50-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a bis(3-methoxyphenyl)ethylamine core structure, has garnered attention due to its unique chemical properties and potential applications in drug discovery and development. The presence of methoxy groups on the aromatic rings introduces specific electronic and steric effects that influence its reactivity and biological activity, making it a valuable scaffold for designing novel therapeutic agents.

The hydrochloride salt form of this compound enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and pharmaceutical formulations. This solubility advantage is particularly crucial in medicinal chemistry, where efficient solubility is often a prerequisite for successful drug delivery systems. The structural motif of 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride suggests potential interactions with biological targets such as enzymes and receptors, which are pivotal in modulating physiological processes.

In recent years, the investigation of aromatic amines has expanded significantly, driven by their diverse pharmacological profiles. The methoxy-substituted phenyl rings in 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride contribute to its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for binding affinity and selectivity. These interactions are often exploited in the design of small-molecule inhibitors and activators targeting therapeutic pathways.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. Studies have indicated that structurally related aromatic amines can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The methoxy groups may enhance binding affinity to specific serotonin receptors (e.g., 5-HT1A, 5-HT2A), which are implicated in conditions such as depression, anxiety, and cognitive disorders. Furthermore, the ethylamine side chain provides a flexible hinge region that can be modified to fine-tune pharmacokinetic properties.

Recent advances in computational chemistry have enabled more precise modeling of molecular interactions. Virtual screening techniques have been employed to identify derivatives of 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride with enhanced potency and selectivity. These computational approaches leverage quantum mechanical methods to predict binding affinities and optimize lead structures before experimental synthesis. Such methodologies have accelerated the discovery pipeline for novel therapeutics.

The synthesis of 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride involves multi-step organic transformations, typically starting from commercially available aromatic precursors such as anisole derivatives. The introduction of the amine functionality at the ethyl position requires careful control over reaction conditions to avoid unwanted side products. Palladium-catalyzed cross-coupling reactions are often employed to construct the bis(3-methoxyphenyl)ethyl backbone efficiently. The final salt formation with hydrochloric acid ensures stability and enhances handling properties.

In clinical research settings, 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride has been explored as a potential scaffold for next-generation psychotropic drugs. Preclinical studies have demonstrated its ability to interact with monoamine transporters and receptors with high selectivity. This selectivity is crucial for minimizing side effects associated with off-target interactions. Additionally, the compound’s metabolic stability has been assessed through liver microsome incubations, providing insights into its potential pharmacokinetic profile.

The role of methoxyphenyl groups in medicinal chemistry cannot be overstated. These substituents enhance lipophilicity while maintaining water solubility due to hydrogen bonding capabilities. This balance is essential for achieving optimal bioavailability across different administration routes. Furthermore, the methoxy group’s electron-donating nature can influence electronic properties, affecting both reactivity and binding modes.

Emerging research also highlights the importance of chirality in amine-based compounds. While 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride itself may not exhibit chirality due to symmetry in its structure, related derivatives often do. The synthesis of enantiomerically pure forms or racemic mixtures can significantly impact biological activity due to stereoselective interactions with chiral biological targets.

The compound’s potential extends beyond neurological applications. Its structural framework suggests utility in developing treatments for cardiovascular diseases by modulating pathways involving endothelial function and platelet aggregation. Additionally, its ability to interact with inflammatory mediators makes it a candidate for anti-inflammatory therapies.

Regulatory considerations play a critical role in advancing compounds like 1,2-bis(3-methoxyphenyl)ethan-1-amine hydrochloride into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality standards required for human testing. Toxicological assessments are also essential to evaluate potential adverse effects before progressing to Phase I clinical trials.

The future direction of research on this compound may involve exploring its derivatives using structure-activity relationship (SAR) studies. By systematically modifying functional groups or introducing additional substituents at strategic positions within the molecule, 1, 2bis(3methoxypyridine )ethyl amine hydrochlo ride could be optimized for improved efficacy and reduced toxicity.